Cas no 1416549-09-1 (Methyl 5-iodo-1H-pyrrole-2-carboxylate)

Methyl 5-iodo-1H-pyrrole-2-carboxylate is a versatile intermediate in organic synthesis, offering a unique combination of structural features. Its pyrrole ring provides a platform for further functionalization, while the carboxylate and iodo substituents offer reactive sites for various transformations. This compound is valued for its purity and stability, making it suitable for a wide range of applications in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.

Methyl 5-iodo-1H-pyrrole-2-carboxylate structure

1416549-09-1 structure

Product Name:Methyl 5-iodo-1H-pyrrole-2-carboxylate

CAS No:1416549-09-1

MF:C₆H₆INO₂

MW:251.021813869476

CID:1090679

PubChem ID:72183147

Update Time:2025-07-23

Methyl 5-iodo-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-iodo-1H-pyrrole-2-carboxylate
- Methyl5-iodo-1H-pyrrole-2-carboxylate
- 1416549-09-1
- DTXSID90858638
- SB62851
- Inchi： 1S/C6H6INO2/c1-10-6(9)4-2-3-5(7)8-4/h2-3,8H,1H3
- InChI Key： VHEMDWANUAXEID-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=O)OC)N1

Computed Properties

Exact Mass: 250.94433g/mol
Monoisotopic Mass: 250.94433g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 42.1Å²

Methyl 5-iodo-1H-pyrrole-2-carboxylate Pricemore >>

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